Cas no 201417-01-8 (D-Glucose-)

• Product Name: D-Glucose-
• CAS No: 201417-01-8
• MF: C₆H₁₂O₆
• MW: 193.154943466187
• CID: 909109
• PubChem ID: 329759241
• Update Time: 2025-10-05

D-Glucose- Chemical and Physical Properties

Names and Identifiers

• D-GLUCOSE-13C6-1 2 3 4 5 6 6-D7 99 ATO&
• (2S,3R,4S,5S)-2,3,4,5,6-pentahydroxyhexanal
• D-Glucose-13C6,C-d7,Deuterated Glucose,Dextrose-13C6,C-d7
• D-Glucose-13C6,d7
• D-Glucose-13C6,C-d7
• Deuterated Glucose
• Dextrose-13C6,C-d7
• Labeled Glucose
• D-Glucose-
• D-Glucose-13C6,1,2,3,4,5,6,6-d7, 99 atom % 13C, 77 atom % D, 99% (CP)
• HY-B0389S
• CS-0226317
• J-013048
• DTXSID20849630
• D-Glucose-1,2,3,4,5,6-13C6-1,2,3,4,5,6,6-C-d7; D-[13C6,1,2,3,4,5,6,6-2H7]Glucose; D-Glucose-13C6-1,2,3,4,5,6,6-C-d7 (9CI); D-Glucose-13C6,d7; D-Glucose-13C6-1,2,3,4,5,6,6-d7
• SCHEMBL1332289
• (2R,3S,4R,5R)-1,2,3,4,5,6,6-heptadeuterio-2,3,4,5,6-pentahydroxy(1,2,3,4,5,6-13C6)hexan-1-one
• D-Glucose-13C6 pound notd7
• GZCGUPFRVQAUEE-VVZLUFAVSA-N
• D-Glucose-13c6-1,2,3,4,5,6,6-d7,99 ato
• D-Glucose-13C6,1,2,3,4,5,6,6-d7
• 201417-01-8
• G12579
• D-Glucose-13C6,1,2,3,4,5,6,6-d7, 97 atom % D, 99 atom % 13C
• BIA41701

• MDL： MFCD00274634
• Inchi： 1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3-6,8-12H,2H2/t3-,4+,5+,6+/m0/s1/i1+1D,2+1D2,3+1D,4+1D,5+1D,6+1D
• InChI Key： GZCGUPFRVQAUEE-VVZLUFAVSA-N
• SMILES： O[13C@]([2H])([13C@@]([2H])([13C]([2H])([2H])O)O)[13C@@]([2H])([13C@]([2H])([13C]([2H])=O)O)O

Computed Properties

• Exact Mass: 193.12700
• Monoisotopic Mass: 193.12745433g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Color/Form: White powder
• Density: 1.6±0.1 g/cm3
• Melting Point: 150-152 °C (lit.)
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 118.22000
• LogP: -3.37880
• Solubility: Not determined
• Optical Activity: [α]25/D +52.0°, c = 2 in H2O (trace NH4OH)

D-Glucose- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on D-Glucose-

D-Glucose: A Comprehensive Overview

D-Glucose, also known as dextrose, is a monosaccharide sugar that plays a crucial role in various biological processes. With the CAS number 201417-01-8, D-Glucose is one of the most essential carbohydrates, serving as a primary energy source for living organisms. Its chemical structure consists of six carbon atoms, making it a hexose sugar. The molecule has a chiral center at the second carbon atom, which distinguishes it from its enantiomer, L-glucose. This chirality is critical in determining its biological activity and functionality.

Recent advancements in metabolic studies have highlighted the pivotal role of D-Glucose in cellular energy production. Through glycolysis and the pentose phosphate pathway, D-Glucose is metabolized to generate ATP, which is essential for cellular functions. Moreover, emerging research has explored the impact of D-Glucose on metabolic disorders such as diabetes mellitus. Studies have shown that dysregulation of D-Glucose metabolism can lead to insulin resistance and chronic inflammation, underscoring the importance of maintaining balanced glucose levels.

In the field of biochemistry, D-Glucose serves as a precursor for numerous biomolecules. For instance, it is involved in the synthesis of glycogen, which acts as an energy reserve in animals. Additionally, D-Glucose is a key component in the formation of glycoproteins and glycolipids, which are integral to cell membrane structure and function. Recent studies have also elucidated its role in immune response modulation, where glucose metabolism influences the activity of immune cells.

From an industrial perspective, D-Glucose finds extensive applications in food processing, pharmaceuticals, and biotechnology. In food production, it is commonly used as a sweetener and preservative due to its ability to enhance flavor and extend shelf life. In the pharmaceutical industry, D-Glucose is employed as an excipient and stabilizer in drug formulations. Furthermore, advancements in biotechnology have leveraged D-Glucose as a carbon source for microbial fermentation processes, enabling the production of biofuels and bioproducts.

Recent research has also explored the potential of D-Glucose in advanced therapeutic applications. For example, studies have investigated its use in targeted drug delivery systems and tissue engineering scaffolds. The ability of D-Glucose to interact with specific biomolecules makes it a promising candidate for developing novel therapeutic strategies. Additionally, ongoing investigations into glucose-responsive materials aim to create smart devices capable of monitoring and regulating glucose levels in real-time.

In conclusion, D-Glucose (CAS No: 201417-01-8) remains a cornerstone in both biological systems and industrial applications. Its versatility as an energy source, precursor molecule, and functional ingredient continues to drive innovation across multiple disciplines. As research progresses, new insights into its molecular mechanisms and practical applications are expected to further enhance our understanding and utilization of this vital compound.